Cas no 27429-53-4 (Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-)

Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- structure
27429-53-4 structure
Product Name:Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
CAS No:27429-53-4
MF:C13H18N4O3S
MW:310.372021198273
CID:265467
PubChem ID:213963
Update Time:2025-04-19

Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
    • 2-amino-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)ethanesulfonamide
    • Ethanesulfonamide, 2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
    • Ethanesulfonamide, 2-amino-N-antipyrinyl-
    • 27429-53-4
    • Taurinopyrine
    • BRN 0762206
    • 2-Amino-N-antipyrinylethanesulfonamide
    • DTXSID60181844
    • Inchi: 1S/C13H18N4O3S/c1-10-12(15-21(19,20)9-8-14)13(18)17(16(10)2)11-6-4-3-5-7-11/h3-7,15H,8-9,14H2,1-2H3
    • InChI Key: BICDWBFMGBHOJG-UHFFFAOYSA-N
    • SMILES: S(CCN)(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)=O

Computed Properties

  • Exact Mass: 310.11014
  • Monoisotopic Mass: 310.10996162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 95.74

Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- Related Literature

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